Cas no 2034423-15-7 (N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}-2-oxo-2H-chromene-3-carboxamide
• CAS No: 2034423-15-7
• MF: C₂₃H₁₅N₃O₄
• MW: 397.382905244827
• CID: 6072966
• PubChem ID: 91813609
• Update Time: 2025-06-25

N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}-2-oxo-2H-chromene-3-carboxamide
• N-(5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl)-2-oxochromene-3-carboxamide
• AKOS025315216
• 2034423-15-7
• N-{5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl}-2-oxo-2H-chromene-3-carboxamide
• F6442-4287
• N-(5-methyl-2-phenyloxazolo[5,4-b]pyridin-6-yl)-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C23H15N3O4/c1-13-17(12-18-22(24-13)30-21(26-18)14-7-3-2-4-8-14)25-20(27)16-11-15-9-5-6-10-19(15)29-23(16)28/h2-12H,1H3,(H,25,27)
• InChI Key： AZPUFKGDLSPFHO-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NC1=C(C)N=C2OC(C3=CC=CC=C3)=NC2=C1)=O

Computed Properties

• Exact Mass: 397.10625597g/mol
• Monoisotopic Mass: 397.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}-2-oxo-2H-chromene-3-carboxamide

Professional Introduction to N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-bpyridin-6-yl]-2-oxo-2H-chromene-3-carboxamide (CAS No. 2034423-15-7)

N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-bpyridin-6-yl]-2-oxo-2H-chromene-3-carboxamide (CAS No. 2034423-15-7) is a highly sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate heterocyclic structure, represents a convergence of chromene and pyridine moieties, linked through an oxazole bridge. The presence of a methyl group at the 5-position of the oxazole ring and a phenyl group at the 2-position of the pyridine ring introduces unique electronic and steric properties, making it a promising candidate for various biological applications.

The chromene core of this compound is well-known for its pharmacological significance, particularly in the context of antioxidant and anti-inflammatory agents. Chromenes are often found in natural products and have been extensively studied for their potential therapeutic effects. The 1,3-oxazolo[5,4-bpyridin moiety further enhances the molecular complexity, providing additional sites for interaction with biological targets. This structural motif has been explored in the development of kinase inhibitors and other enzyme-targeting molecules.

Recent advancements in drug discovery have highlighted the importance of multitargeted compounds that can modulate multiple biological pathways simultaneously. The compound N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-bpyridin-6-yl]-2-oxo-2H-chromene-3-carboxamide exemplifies this trend. Its dual functionality—stemming from the chromene and pyridine components—suggests potential applications in treating multifaceted diseases such as cancer and neurodegenerative disorders. Studies have indicated that such hybrid molecules can exhibit enhanced binding affinity and reduced toxicity compared to traditional monomeric drugs.

The N-{5-methyl substituent plays a crucial role in modulating the electronic properties of the molecule. This group can influence the molecule's solubility, permeability, and overall bioavailability, which are critical factors in drug design. Additionally, the phenyl ring at the 2-position of the pyridine ring contributes to hydrophobic interactions with biological targets, thereby enhancing binding affinity. These structural features make N-{5-methyl-2-phenyl}-1,3 oxazolo[5,4-bpyridin] derivatives particularly attractive for further pharmacological exploration.

In vitro studies have begun to unravel the mechanistic aspects of this compound. Initial experiments suggest that it may interact with various enzymes and receptors involved in cellular signaling pathways. For instance, its ability to inhibit certain kinases has been observed in preliminary assays. These findings align with recent research demonstrating that chromene-pyridine hybrids can serve as effective inhibitors of aberrantly activated kinases in cancer cells. The 1,3 oxazolo[5,4-bpyridin] scaffold is particularly noteworthy for its potential to disrupt signaling cascades that are pivotal in tumor growth and progression.

The synthesis of N-{5-methyl 2 phenyl 1,3 oxazolo[5,4-bpyridin]6 yl} 2 oxo 2H chromene 3 carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions to form the heterocyclic rings and condensation steps to establish the amide linkage. Advanced techniques like palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. The synthetic route not only highlights the versatility of modern organic methodologies but also underscores the compound's feasibility for large-scale production.

The pharmacokinetic profile of this compound is another area of active investigation. Computational modeling has been utilized to predict its absorption distribution metabolism and excretion (ADME) properties. These simulations suggest that N-{5-methyl 2 phenyl} 1,3 oxazolo[5,4-bpyridin]6 yl} 2 oxo 2H chromene 3 carboxamide exhibits favorable oral bioavailability and moderate metabolic stability. Such characteristics are essential for developing a drug candidate that can be administered orally with consistent therapeutic effects.

Future directions in research are likely to focus on optimizing the pharmacological properties of this compound through structure-based drug design. By modifying specific substituents or exploring analogs with different heterocyclic moieties, researchers aim to enhance its potency and selectivity against target enzymes or receptors. Additionally, preclinical studies will be crucial in evaluating its safety profile and therapeutic efficacy in animal models before human trials can commence.

The broader significance of N-{5-methyl 2 phenyl} 1,3 oxazolo[5,4-bpyridin]6 yl} 2 oxo 2H chromene 3 carboxamide lies in its embodiment of modern drug discovery principles—combining structural complexity with biological functionality to address complex diseases effectively. As research progresses, this compound may pave the way for novel therapeutic strategies that leverage hybrid molecular architectures for improved patient outcomes.